Cas no 615568-43-9 (4-[(tert-butoxycarbonyl)amino]cyclohex-1-ene-1-carboxylic acid)

• Product Name: 4-[(tert-butoxycarbonyl)amino]cyclohex-1-ene-1-carboxylic acid
• CAS No: 615568-43-9
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5460053
• PubChem ID: 68306212
• Update Time: 2025-05-20

4-[(tert-butoxycarbonyl)amino]cyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(tert-butoxycarbonyl)amino]cyclohex-1-ene-1-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}cyclohex-1-ene-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-9-6-4-8(5-7-9)10(14)15/h4,9H,5-7H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： SLMVRELWJHCNDQ-UHFFFAOYSA-N
• SMILES： O(C(NC1CC=C(C(=O)O)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6

Additional information on 4-[(tert-butoxycarbonyl)amino]cyclohex-1-ene-1-carboxylic acid

Comprehensive Overview of 4-[(tert-butoxycarbonyl)amino]cyclohex-1-ene-1-carboxylic acid (CAS 615568-43-9)

4-[(tert-butoxycarbonyl)amino]cyclohex-1-ene-1-carboxylic acid (CAS 615568-43-9) is a specialized cyclohexene derivative widely utilized in pharmaceutical and organic synthesis. This compound features a tert-butoxycarbonyl (Boc) protecting group, making it invaluable in peptide coupling reactions and drug discovery. Its unique structure, combining a carboxylic acid moiety with a Boc-protected amine, enables versatile applications in medicinal chemistry and bioconjugation.

Recent trends highlight growing interest in Boc-protected intermediates like CAS 615568-43-9, particularly for developing PROTACs (Proteolysis-Targeting Chimeras) and small-molecule inhibitors. Researchers frequently search for "Boc-amine cyclohexene derivatives" or "carboxylic acid building blocks for drug design," reflecting its relevance in targeted protein degradation and cancer therapeutics. The compound’s stability under acidic conditions further enhances its utility in solid-phase peptide synthesis (SPPS).

From a synthetic perspective, CAS 615568-43-9 serves as a precursor for chiral auxiliaries and bioactive scaffolds. Its cyclohexene ring offers conformational rigidity, critical for optimizing drug-receptor interactions. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a key factor for GMP-compliant manufacturing. FAQs like "how to remove Boc group from cyclohexene derivatives" underscore its role in deprotection strategies.

Environmental and regulatory aspects of CAS 615568-43-9 align with green chemistry principles. Unlike hazardous reagents, this compound exhibits low toxicity, making it suitable for sustainable synthesis. Its compatibility with microwave-assisted reactions and flow chemistry systems addresses modern demands for energy-efficient processes.

In summary, 4-[(tert-butoxycarbonyl)amino]cyclohex-1-ene-1-carboxylic acid (CAS 615568-43-9) bridges academic research and industrial applications, driven by its structural versatility and alignment with cutting-edge therapeutic platforms. Its SEO-optimized keywords—Boc-protected cyclohexene, carboxylic acid synthon, and CAS 615568-43-9 supplier—reflect its prominence in contemporary chemical innovation.